Cas no 28407-37-6 (Direct Blue 218 (Technical Grade))

• Product Name: Direct Blue 218 (Technical Grade)
• CAS No: 28407-37-6
• MF: C₃₂H₂₀Cu₂N₆Na₄O₁₆S₄
• MW: 1091.84288883209
• CID: 257907
• PubChem ID: 34237
• Update Time: 2025-08-05

Direct Blue 218 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Cuprate(4-), [m-[[3,3'-[[3,3'-di(hydroxy-kO)[1,1'-biphenyl]-4,4'-diyl]bis(2,1-diazenediyl-kN1)]bis[5-amino-4-(hydroxy-kO)-2,7-naphthalenedisulfonato]](8-)]]di-,sodium (1:4)
• Cuprate(4-), [m-[[3,3'-[[3,3'-di(hydroxy-kO)[1,1'-biphenyl]-4,4'-diyl]bis(2,1-diazenediyl-kN1)]bis[5-amino-4-(hydroxy-kO)-2,7
• C.I. 24401
• C.I. Direct Blue 218
• Direct Blue 218
• Cuprate(4-), (mu-((3,3'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxy-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium
• (3,3'-((3,3'-Dihydroxy-1,1'-biphenyl-4,4'-diyl)bis(azo)bis(5-amino-2,7-naphthalenedisulfonato-(O4,O3)))dicopper, tetrasodium salt
• DIRECTBLUE218
• RR3V5FL20N
• 10401-50-0
• Copper, (mu-((tetrahydrogen 3,3'-((3,3'-dihydroxy-4,4'-biphenylene)bis(azo))bis(5-amino-4-hydroxy-2,7-naphthalenedisulfonato))(4-)))di-, tetrasodium salt
• NS00083124
• CCRIS 6142
• Cuprate(4-), (mu-((3,3'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis-(5-amino-4-hydroxy-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium salt
• Amanil Supra Blue 9GL
• NCI C60877
• Cuprate(4-) (mu-((3,3'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxy-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium
• CI Direct Blue 218
• Pontamine Fast Blue 7GLN
• tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-hydroxy-3,6-disulfonatonaphthalen-2-yl)diazenyl]-3-hydroxyphenyl]-2-hydroxyphenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonate;copper
• tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-hydroxy-3, 6-disulfonatonaphthalen-2-yl)diazenyl]-3-hydroxyphenyl]-2-hydroxyphenyl]diazenyl]-4-hydroxynaphthalene-2, 7-disulfonate;copper
• HSDB 4223
• Fastusol Blue 9GLP
• Cuprate(4-), (mu-((3,3'-((3,3'-di(hydroxy-kappaO)(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl-kappaN1))bis(5-amino-4-(hydroxy-kappaO)-2,7-naphthalenedisulfonato))(8-)))di-, sodium (1:4)
• Cuprate(4-), (mu-((3,3'-((3,3'-di(hydroxy-kappaO)(1,1'-biphenyl)-4,4'-diyl)bis(azo-kappaN1))bis(5-amino-4-(hydroxy-kappaO)-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium
• Pontamine Bond Blue B
• Tetrasodium [mu-[[3,3'-[(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[5-amino-4-hydroxynaphthalene-2,7-disulphonato]](8-)]]dicuprate(4-)
• 28407-37-6
• tetrasodium 3,3'-[(3,3'-dihydroxybiphenyl-4,4'-diyl)di(E)diazene-2,1-diyl]bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• UNII-RR3V5FL20N
• Tetrasodium (mu-((3,3'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxynaphthalene-2,7-disulphonato))(8-)))dicuprate(4-)
• EINECS 249-008-8
• Solantine Blue 10GL
• Direct Blue 218 (Technical Grade)

• Inchi： 1S/C32H24N6O16S4.2Cu.4Na/c33-19-11-17(55(43,44)45)5-15-9-25(57(49,50)51)29(31(41)27(15)19)37-35-21-3-1-13(7-23(21)39)14-2-4-22(24(40)8-14)36-38-30-26(58(52,53)54)10-16-6-18(56(46,47)48)12-20(34)28(16)32(30)42;;;;;;/h1-12,39-42H,33-34H2,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;;;/q;;;4*+1/p-4/b37-35-,38-36-;;;;;;
• InChI Key： UIECJCJNZREJPJ-QTSXORJLSA-J
• SMILES： [Cu].[Cu].S(C1C=C2C=C(C=C(C2=C(C=1/N=N\C1C=CC(=CC=1O)C1C=CC(=C(C=1)O)/N=N\C1=C(C=C2C=C(C=C(C2=C1O)N)S(=O)(=O)[O-])S(=O)(=O)[O-])O)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1089.8
• Monoisotopic Mass: 1089.8
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 64
• Rotatable Bond Count: 1
• Complexity: 2040
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 438A^2

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Direct Blue 218 (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers